Cas no 277317-58-5 (3,3-Diallyltetrahydrofuran-2-ol)

• Product Name: 3,3-Diallyltetrahydrofuran-2-ol
• CAS No: 277317-58-5
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 2950729
• PubChem ID: 84819611
• Update Time: 2025-10-24

3,3-Diallyltetrahydrofuran-2-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-二烯丙基四氢呋喃-2-醇
• 3,3-Diallyltetrahydrofuran-2-ol
• 3,3-bis(prop-2-enyl)oxolan-2-ol
• 3,3-BIS(PROP-2-EN-1-YL)OXOLAN-2-OL
• 277317-58-5

• Inchi： 1S/C10H16O2/c1-3-5-10(6-4-2)7-8-12-9(10)11/h3-4,9,11H,1-2,5-8H2
• InChI Key： LSTWIRQFDXNOTI-UHFFFAOYSA-N
• SMILES： O1CCC(CC=C)(CC=C)C1O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5

Additional information on 3,3-Diallyltetrahydrofuran-2-ol

Comprehensive Overview of 3,3-Diallyltetrahydrofuran-2-ol (CAS No. 277317-58-5): Properties, Applications, and Industry Insights

3,3-Diallyltetrahydrofuran-2-ol (CAS No. 277317-58-5) is a specialized organic compound gaining attention in synthetic chemistry and material science due to its unique structural features. This tetrahydrofuran derivative contains two allyl groups at the 3-position, making it a versatile intermediate for polymer modification, pharmaceutical synthesis, and flavor/fragrance applications. Researchers increasingly focus on its stereoselective reactions and potential as a bio-based platform chemical, aligning with the global shift toward sustainable raw materials.

The molecular structure of 3,3-Diallyltetrahydrofuran-2-ol combines a furan ring with hydroxyl and allyl functionalities, enabling diverse chemical transformations. Its CAS No. 277317-58-5 serves as a critical identifier in regulatory documentation and patent literature. Recent studies highlight its role in click chemistry applications, particularly in creating cross-linked hydrogels for biomedical uses—a hot topic in tissue engineering research. The compound's low volatility and moderate polarity make it suitable for green solvent formulations, addressing industry demands for eco-friendly alternatives to traditional solvents.

In the flavor and fragrance industry, 3,3-Diallyltetrahydrofuran-2-ol derivatives contribute to woody-amber notes, with perfumers exploring its potential as a sustainable musk substitute. This aligns with consumer trends favoring clean-label ingredients and natural analogs. Analytical techniques like GC-MS and NMR spectroscopy are essential for characterizing this compound, with purity thresholds exceeding 98% required for high-end applications. Manufacturers emphasize batch-to-batch consistency, particularly for electronic-grade variants used in photoresist formulations.

The synthesis of CAS No. 277317-58-5 typically involves allylation reactions of tetrahydrofuran precursors, with recent patents describing enzymatic asymmetric synthesis routes. These advancements respond to the pharmaceutical industry's need for chiral building blocks in small-molecule drug development. Computational chemistry studies predict this compound's potential as a ligand in catalysis, particularly for transition-metal complexes used in C-C coupling reactions—a frequent search topic among synthetic chemists.

Storage and handling recommendations for 3,3-Diallyltetrahydrofuran-2-ol emphasize argon atmosphere protection to prevent oxidation of its allyl groups. Thermal stability studies show decomposition above 180°C, informing its processing parameters in high-temperature applications. The compound's logP value (estimated 2.1-2.5) suggests moderate lipophilicity, relevant for drug delivery system design—a trending research area in nanomedicine forums.

Emerging applications include its use as a monomer for specialty adhesives, where its dual functionality enables UV-curable formulations. Market analysts note growing demand in Asia-Pacific electronics sectors, driven by flexible display manufacturing needs. Environmental fate studies confirm ready biodegradability under OECD test conditions, enhancing its ESG profile for corporate sustainability reporting—a key concern for modern chemical enterprises.

Future research directions for CAS No. 277317-58-5 may explore its ionic liquid derivatives for energy storage applications, or its incorporation into self-healing materials—topics frequently queried in materials science databases. The compound's structure-activity relationships remain under investigation, particularly regarding biological membrane interactions, with preliminary data suggesting potential in antimicrobial surface coatings.